![molecular formula C10H11F3N2S B2462347 4-(4-(Trifluoromethyl)pyridin-2-yl)thiomorpholine CAS No. 2034420-72-7](/img/structure/B2462347.png)
4-(4-(Trifluoromethyl)pyridin-2-yl)thiomorpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-(4-(Trifluoromethyl)pyridin-2-yl)thiomorpholine” is a chemical compound . It’s part of a broader class of compounds known as trifluoromethylpyridines (TFMP), which are key structural motifs in active agrochemical and pharmaceutical ingredients .
Synthesis Analysis
The synthesis of TFMP derivatives, including “this compound”, is an important area of research . The introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride, prepared from 2,5-CTF, is achieved in the final synthesis step .Mechanism of Action
Target of Action
Compounds with similar structures, such as thiazole derivatives, have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Mode of Action
Based on the activities of structurally similar compounds, it can be hypothesized that this compound may interact with various cellular targets, leading to changes in cellular processes and functions .
Biochemical Pathways
Related compounds have been shown to impact a variety of biochemical pathways, potentially leading to a range of downstream effects .
Result of Action
Related compounds have been shown to exhibit a range of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interactions with its targets. For instance, the compound 4-(4-(Trifluoromethyl)pyridin-2-yl)methanol is recommended to be stored in an inert atmosphere at 2-8°C .
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(4-(Trifluoromethyl)pyridin-2-yl)thiomorpholine is its high purity and stability, which makes it suitable for use in various lab experiments. However, one limitation is that it is relatively expensive and may not be readily available in some labs.
Future Directions
There are several future directions for the study of 4-(4-(Trifluoromethyl)pyridin-2-yl)thiomorpholine. One potential area of research is the development of this compound-based drugs for the treatment of Alzheimer's disease and Parkinson's disease. Another area of research is the synthesis of novel materials and polymers using this compound as a building block. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in catalysis.
Synthesis Methods
The synthesis of 4-(4-(Trifluoromethyl)pyridin-2-yl)thiomorpholine is a multi-step process that involves the reaction of 2-chloro-4-(trifluoromethyl)pyridine with thiomorpholine in the presence of a base. The resulting product is then purified using column chromatography to obtain this compound in high purity.
Scientific Research Applications
4-(4-(Trifluoromethyl)pyridin-2-yl)thiomorpholine has been extensively studied in scientific research due to its potential applications in medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has been shown to possess anti-inflammatory and anti-tumor properties. It has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and Parkinson's disease.
In material science, this compound has been used as a building block for the synthesis of novel polymers and materials. It has also been studied as a potential catalyst for various chemical reactions.
Properties
IUPAC Name |
4-[4-(trifluoromethyl)pyridin-2-yl]thiomorpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F3N2S/c11-10(12,13)8-1-2-14-9(7-8)15-3-5-16-6-4-15/h1-2,7H,3-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOVLUAPRGYVARG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1C2=NC=CC(=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F3N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.